Cas no 62644-37-5 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(1-methylethoxy)-)

• Product Name: 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(1-methylethoxy)-
• CAS No: 62644-37-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 436638
• PubChem ID: 21397301
• Update Time: 2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-ethyl-2-(1-methylethoxy)-
• 4-ethyl-2-propan-2-yloxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
• 62644-37-5
• Propan-2-yl 2,3-anhydro-6,7-dideoxyheptopyranosid-4-ulose
• DTXSID90613007
• SCHEMBL11757569

• Inchi： 1S/C10H16O4/c1-4-6-7(11)8-9(14-8)10(13-6)12-5(2)3/h5-6,8-10H,4H2,1-3H3
• InChI Key： NGRZZJNAJUAHJL-UHFFFAOYSA-N
• SMILES： O1C2C(C(CC)OC(C12)OC(C)C)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06